3-Methoxyisothiazole-4-carboxamide

• CAS No.: 31815-42-6
• Molecular Formula: C5H6N2O2S
• Molecular Weight: 158.18 g/mol
• IUPAC Name: 3-methoxy-1,2-thiazole-4-carboxamide
• InChI: InChI=1S/C5H6N2O2S/c1-9-5-3(4(6)8)2-10-7-5/h2H,1H3,(H2,6,8)
• InChI Key: YTNBPVOMMSNEAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NSC=C1C(=O)N

Description

3-Methoxyisothiazole-4-carboxamide is a useful research compound. Its molecular formula is C5H6N2O2S and its molecular weight is 158.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2.8 g. (0.02 mole) of 4-cyano-3-methoxyisothiazole prepared as in Example 18 in 30 ml. of 75% sulfuric acid was heated at 70° C. for 0.5 hour. The solution was then cooled and poured into ice to give after filtration and drying 0.95 g. of 4-carbamoyl-3-methoxyisothiazole, m.p. 165°-168° C. By continuous ether extraction of the aqueous filtrate an addition 1.13 g. of 4-carbamoyl-3-methoxyisothiazole was obtained to give a total yield of 2.08 g. (66%).